![molecular formula C10H12O B095494 4-Phenylbutanal CAS No. 18328-11-5](/img/structure/B95494.png)
4-Phenylbutanal
Overview
Description
4-Phenylbutanal (4-PB) is an organic compound and a member of the class of compounds known as aldehydes. It has the molecular formula C10H12O and is a colorless liquid with a pleasant odor. 4-PB is used in a variety of applications, including as a flavoring agent and as a precursor to other compounds. It has also been used in scientific research as a model compound to study the effects of aldehydes on biological systems.
Scientific Research Applications
Neuroprotection and Stroke Treatment : Sodium 4-phenylbutyrate (4-PBA) has shown neuroprotective effects against cerebral ischemic injury. It acts as a chemical chaperone, reducing apoptosis and inflammation, thereby potentially offering a novel approach for stroke treatment (Qi et al., 2004).
Cancer Treatment : 4-Phenylbutyrate exhibits inhibitory effects on the proliferation, morphology, migration, and invasiveness of malignant glioma cells. It also affects gene expression relevant to glial malignancy, indicating its potential as a treatment for malignant glioma (Engelhard et al., 1998).
Cystic Fibrosis Treatment : In cystic fibrosis bronchial epithelial cells, 4-Phenylbutyrate has been associated with changes in protein profiles, particularly involving cellular chaperones, protein processing enzymes, and cell trafficking molecules, which could help ameliorate chloride transport defects in these cells (Singh et al., 2006).
Proteostasis in Biomedical Research : 4-Phenylbutyric acid is being studied for its role as a chemical chaperone that can prevent misfolded protein aggregation and alleviate endoplasmic reticulum stress. This can be critical for treating diseases caused by protein misfolding (Kolb et al., 2015).
Plant Biology : 4-Phenylbutyric acid promotes plant regeneration, acting as an auxin by converting to phenylacetic acid, which can have implications in plant tissue culture engineering and research on the plant β-oxidation pathway (Iwase et al., 2022).
Antioxidant and Antishock Properties : 4-Phenylbutyrate has shown benefits in treating traumatic hemorrhagic shock in rats by attenuating oxidative stress. It improves vascular function and organ protection, highlighting its potential in critical care medicine (Yang et al., 2016).
Antimicrobial and Dyeing Properties : 4-Phenylbutanal derivatives have been studied for their antimicrobial properties and potential in dyeing fabrics, indicating applications in both pharmaceutical and textile industries (Ayalew et al., 2014).
Life Extension in Drosophila : Feeding Drosophila with 4-Phenylbutyrate significantly increases their lifespan without affecting their locomotor vigor or reproductive ability. This indicates potential applications in aging research (Kang et al., 2002).
Safety and Hazards
4-Phenylbutanal causes serious eye irritation and may cause allergy or asthma symptoms or breathing difficulties if inhaled . It is recommended to avoid breathing mist, gas or vapours, and avoid contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation .
Mechanism of Action
Target of Action
It’s structurally similar compound, 4-phenylbutylamine, is known to interact with trypsin-1 in humans
Biochemical Pathways
Compounds with similar structures, such as 4-phenylbutylamine, are known to be involved in various biochemical processes
Pharmacokinetics
It is known that the compound has high gastrointestinal absorption and is a cyp1a2 inhibitor . Its lipophilicity (Log Po/w) ranges from 1.89 to 3.0, indicating a moderate level of lipophilicity, which could influence its distribution and bioavailability .
properties
IUPAC Name |
4-phenylbutanal | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O/c11-9-5-4-8-10-6-2-1-3-7-10/h1-3,6-7,9H,4-5,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHFRGTVSKOPUBK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCCC=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80171404 | |
Record name | 4-Phenylbutanal | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80171404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18328-11-5 | |
Record name | 4-Phenylbutanal | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018328115 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Phenylbutanal | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80171404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-phenylbutanal | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the structure of 4-phenylbutanal influence its reactivity in photochemical reactions?
A1: this compound exhibits interesting photochemical behavior due to the presence of both a carbonyl group and a γ-hydrogen atom. Upon UV irradiation, the excited triplet state of the carbonyl group can abstract the γ-hydrogen, leading to the formation of a biradical intermediate. This intermediate can then undergo various reactions, such as cyclization to form cyclobutanones or fragmentation to yield alkenes and aldehydes. [, ] For example, irradiation of this compound can lead to the formation of 2-hydroxy-2-phenylcyclobutanone through intramolecular hydrogen abstraction and subsequent cyclization. [] The rate of this hydrogen abstraction is influenced by the substituents on the phenyl ring and the length of the alkyl chain. [] Furthermore, the photochemical reactions of this compound derivatives containing a cycloalkenyl group at the α-position are influenced by reaction conditions. Under neutral conditions, intramolecular hydrogen abstraction and Norrish type I fission occur, while acidic conditions favor reduction and cyclization reactions. []
Q2: Can this compound be used to synthesize chiral molecules? If so, what are the applications?
A2: Yes, this compound serves as a valuable starting material in the asymmetric synthesis of various chiral compounds. One example is its use in preparing chiral porphyrin imine manganese complexes. [] These complexes act as catalysts in the asymmetric epoxidation of styrene derivatives, yielding chiral epoxides with high enantiomeric excess (ee). [] The chiral environment provided by the porphyrin imine ligand, derived from (S)-3-benzyl-2-methyl-4-phenylbutanal, plays a crucial role in achieving high enantioselectivity. [] Chiral epoxides are essential building blocks in synthesizing various pharmaceuticals and biologically active compounds.
Q3: How can this compound be used in the development of HIV-1 protease inhibitors?
A3: this compound plays a crucial role in synthesizing novel, potent, diol-based HIV-1 protease inhibitors. [] The key step involves an intermolecular pinacol homocoupling of (2S)-2-benzyloxymethyl-4-phenylbutanal, a derivative of this compound. [] This reaction produces a series of carba analogue inhibitors with varying stereochemistry at the diol center. These inhibitors demonstrate potent inhibition of HIV-1 protease and exhibit excellent antiviral activity in cell-based assays, even in the presence of human serum. [] The study highlights the structure-activity relationship of these inhibitors, particularly the impact of stereochemistry on their potency and efficacy. []
Q4: Can this compound be used to probe the stereoselectivity of enzymes?
A4: Yes, this compound and its derivatives are valuable probes for investigating the stereoselectivity of enzymes, particularly serine proteases like subtilisin Carlsberg (SC) and α-chymotrypsin (CT). [] By evaluating the inhibitory activity of chiral aldehyde analogs, researchers can gain insights into the enzyme's ability to discriminate between different stereoisomers. For instance, studies using (R)- and (S)-4-phenylpentanal revealed that both SC and CT exhibited preferential binding to the R-enantiomer. [] This information sheds light on the enzyme's active site topology and its ability to recognize specific stereochemical features of its substrates.
Q5: What unique reactivity of this compound is observed in reactions with nucleophiles under specific conditions?
A5: Interestingly, this compound displays unexpected reactivity in the presence of a silyl ketene acetal and an imidodiphosphorimidate (IDPi) catalyst. [] Instead of the expected reaction at the aldehyde, the nucleophile preferentially attacks the ketone functionality. [] This unusual selectivity is attributed to the formation of a highly reactive cyclic oxocarbenium ion intermediate, influenced by the steric bulk of the IDPi catalyst. [] This reaction provides a novel route to access tetrahydrofurans, particularly highly substituted derivatives, which are challenging to synthesize using traditional methods. []
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